molecular formula C14H11BrO3 B291474 4-Bromophenyl 2-methoxybenzoate

4-Bromophenyl 2-methoxybenzoate

Cat. No. B291474
M. Wt: 307.14 g/mol
InChI Key: IATAUOUCFRRKTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromophenyl 2-methoxybenzoate is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a white crystalline solid that is commonly used in the synthesis of various organic compounds.

Scientific Research Applications

4-Bromophenyl 2-methoxybenzoate has been extensively used in scientific research due to its unique properties. It is commonly used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science. The compound has been found to possess excellent pharmacological properties, making it a potential candidate for drug discovery.

Mechanism of Action

The mechanism of action of 4-Bromophenyl 2-methoxybenzoate is not well understood. However, studies have shown that the compound can modulate the activity of various enzymes and receptors in the body. It has been found to possess anti-inflammatory, anti-tumor, and anti-bacterial properties.
Biochemical and Physiological Effects:
Studies have shown that 4-Bromophenyl 2-methoxybenzoate can modulate the activity of various enzymes and receptors in the body, leading to a range of biochemical and physiological effects. The compound has been found to possess anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been found to enhance cognitive function and memory retention.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-Bromophenyl 2-methoxybenzoate is its ease of synthesis and availability. The compound is relatively easy to synthesize and can be obtained in good yield. However, one of the main limitations of the compound is its potential toxicity. Studies have shown that the compound can be toxic to cells at high concentrations.

Future Directions

There are several potential future directions for research on 4-Bromophenyl 2-methoxybenzoate. One area of research could focus on the development of new synthetic methods for the compound. Another area of research could focus on the pharmacological properties of the compound and its potential as a drug candidate. Additionally, studies could be conducted to investigate the potential toxicity of the compound and ways to mitigate this toxicity. Finally, research could be conducted to explore the potential applications of the compound in materials science and other fields.

Synthesis Methods

The synthesis of 4-Bromophenyl 2-methoxybenzoate involves the reaction of 2-methoxybenzoic acid with 4-bromobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired product in good yield. The purity of the product can be enhanced by recrystallization from a suitable solvent.

properties

Molecular Formula

C14H11BrO3

Molecular Weight

307.14 g/mol

IUPAC Name

(4-bromophenyl) 2-methoxybenzoate

InChI

InChI=1S/C14H11BrO3/c1-17-13-5-3-2-4-12(13)14(16)18-11-8-6-10(15)7-9-11/h2-9H,1H3

InChI Key

IATAUOUCFRRKTB-UHFFFAOYSA-N

SMILES

COC1=CC=CC=C1C(=O)OC2=CC=C(C=C2)Br

Canonical SMILES

COC1=CC=CC=C1C(=O)OC2=CC=C(C=C2)Br

Origin of Product

United States

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